Cas no 2649074-08-6 (4-fluoro-2-(1-isocyanatoethyl)-1-(trifluoromethyl)benzene)

• Product Name: 4-fluoro-2-(1-isocyanatoethyl)-1-(trifluoromethyl)benzene
• CAS No: 2649074-08-6
• MF: C₁₀H₇F₄NO
• MW: 233.162296533585
• CID: 6347649
• PubChem ID: 165965382
• Update Time: 2025-07-18

4-fluoro-2-(1-isocyanatoethyl)-1-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(1-isocyanatoethyl)-1-(trifluoromethyl)benzene
• EN300-1948419
• 2649074-08-6

• Inchi： 1S/C10H7F4NO/c1-6(15-5-16)8-4-7(11)2-3-9(8)10(12,13)14/h2-4,6H,1H3
• InChI Key： CWLHTEDXBZRAOW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C(C)N=C=O)F)(F)F

Computed Properties

• Exact Mass: 233.04637650g/mol
• Monoisotopic Mass: 233.04637650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.4Ų

Additional information on 4-fluoro-2-(1-isocyanatoethyl)-1-(trifluoromethyl)benzene

In-Depth Analysis of 4-fluoro-2-(1-isocyanatoethyl)-1-(trifluoromethyl)benzene (CAS No. 2649074-08-6)

4-fluoro-2-(1-isocyanatoethyl)-1-(trifluoromethyl)benzene (CAS No. 2649074-08-6) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both fluoro and trifluoromethyl groups enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's isocyanatoethyl moiety is a key functional group that facilitates covalent bonding with nucleophiles, such as amines and alcohols. This property is leveraged in the design of bioconjugates and small-molecule probes, which are critical tools in chemical biology. Recent studies highlight its potential in targeted drug delivery systems, where its ability to form stable linkages with biomolecules is exploited. The growing demand for fluorinated building blocks in medicinal chemistry further underscores the relevance of this compound.

From an environmental perspective, the trifluoromethyl group in 4-fluoro-2-(1-isocyanatoethyl)-1-(trifluoromethyl)benzene contributes to its metabolic stability, reducing the likelihood of rapid degradation. This characteristic aligns with the industry's shift toward sustainable chemistry and the development of compounds with longer shelf lives. However, researchers must also consider the ecological impact of fluorinated compounds, as their persistence in the environment is a topic of ongoing debate.

In the context of material science, this compound has shown promise in the synthesis of advanced polymers and coatings. The incorporation of fluorine atoms imparts hydrophobicity and chemical resistance, making it suitable for applications in high-performance materials. For instance, it has been used to develop coatings for electronic devices, where moisture resistance is critical. The versatility of 4-fluoro-2-(1-isocyanatoethyl)-1-(trifluoromethyl)benzene continues to inspire innovation across multiple disciplines.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 4-fluoro-2-(1-isocyanatoethyl)-1-(trifluoromethyl)benzene?" The answer lies in multi-step organic transformations, often starting from commercially available fluorinated precursors. Palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions are commonly employed to introduce the isocyanatoethyl group. These methods are optimized for high yield and purity, ensuring the compound meets the stringent requirements of industrial and academic users.

Another hot topic is the safety profile of 4-fluoro-2-(1-isocyanatoethyl)-1-(trifluoromethyl)benzene. While it is not classified as a hazardous material, proper handling protocols are essential due to the reactivity of the isocyanate group. Users often search for "storage conditions for isocyanate-containing compounds", emphasizing the need for airtight containers and moisture-free environments to prevent degradation. These precautions are critical for maintaining the compound's integrity during transportation and storage.

The compound's role in green chemistry initiatives is also a point of interest. With the pharmaceutical industry striving to reduce its environmental footprint, 4-fluoro-2-(1-isocyanatoethyl)-1-(trifluoromethyl)benzene is being evaluated for its compatibility with solvent-free synthesis and catalytic processes. These approaches minimize waste and energy consumption, aligning with global sustainability goals. As a result, the compound is increasingly featured in discussions about eco-friendly chemical manufacturing.

In summary, 4-fluoro-2-(1-isocyanatoethyl)-1-(trifluoromethyl)benzene (CAS No. 2649074-08-6) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and beyond. Its unique combination of fluorine and isocyanate functionalities makes it a cornerstone of modern synthetic chemistry. As research progresses, its potential to address challenges in drug development and sustainable technology will undoubtedly expand, solidifying its place in the scientific community.